Cas no 2361609-74-5 (Methyl (1R,3S)-3-(chlorosulfonylmethyl)-3-fluorocyclopentane-1-carboxylate)

• Product Name: Methyl (1R,3S)-3-(chlorosulfonylmethyl)-3-fluorocyclopentane-1-carboxylate
• CAS No: 2361609-74-5
• MF: C₈H₁₂ClFO₄S
• MW: 258.694884300232
• CID: 6243160
• PubChem ID: 139026496
• Update Time: 2025-10-30

Methyl (1R,3S)-3-(chlorosulfonylmethyl)-3-fluorocyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-methyl (1R,3S)-3-[(chlorosulfonyl)methyl]-3-fluorocyclopentane-1-carboxylate
• 2361609-74-5
• Methyl (1R,3S)-3-(chlorosulfonylmethyl)-3-fluorocyclopentane-1-carboxylate
• EN300-7430015

• Inchi： 1S/C8H12ClFO4S/c1-14-7(11)6-2-3-8(10,4-6)5-15(9,12)13/h6H,2-5H2,1H3/t6-,8+/m1/s1
• InChI Key： ZRJWCJYNBQRYAK-SVRRBLITSA-N
• SMILES： ClS(C[C@@]1(CC[C@@H](C(=O)OC)C1)F)(=O)=O

Computed Properties

• Exact Mass: 258.0128859g/mol
• Monoisotopic Mass: 258.0128859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.8Ų

Additional information on Methyl (1R,3S)-3-(chlorosulfonylmethyl)-3-fluorocyclopentane-1-carboxylate

Comprehensive Overview of Methyl (1R,3S)-3-(chlorosulfonylmethyl)-3-fluorocyclopentane-1-carboxylate (CAS No. 2361609-74-5)

Methyl (1R,3S)-3-(chlorosulfonylmethyl)-3-fluorocyclopentane-1-carboxylate (CAS No. 2361609-74-5) is a specialized fluorinated cyclopentane derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique stereochemical configuration (1R,3S) and functional groups, including a chlorosulfonylmethyl moiety and a fluorocyclopentane core, which contribute to its reactivity and utility in synthetic chemistry. Researchers are increasingly interested in fluorinated compounds due to their enhanced metabolic stability and bioavailability, making this molecule a valuable intermediate in drug discovery.

The structural complexity of Methyl (1R,3S)-3-(chlorosulfonylmethyl)-3-fluorocyclopentane-1-carboxylate underscores its role in the development of novel therapeutic agents. Fluorine incorporation, a trending topic in medicinal chemistry, is known to improve binding affinity and pharmacokinetic properties. This compound’s chlorosulfonylmethyl group also offers versatility for further derivatization, aligning with current demands for modular synthetic approaches. Its CAS No. 2361609-74-5 is frequently searched in chemical databases, reflecting its relevance in high-impact research areas such as protease inhibitor design and fluorine-based bioisosteres.

From an industrial perspective, Methyl (1R,3S)-3-(chlorosulfonylmethyl)-3-fluorocyclopentane-1-carboxylate is synthesized under controlled conditions to ensure high enantiomeric purity, a critical factor for chiral drug development. The fluorocyclopentane scaffold is particularly noteworthy, as it mimics natural cyclic structures while introducing fluorine’s electronegativity for targeted interactions. Recent publications highlight its use in fragment-based drug discovery (FBDD), a hot topic in AI-driven molecular design. Researchers often query its synthetic protocols or spectroscopic data (e.g., NMR, HPLC), emphasizing the need for detailed technical documentation.

Environmental and regulatory considerations are also pivotal when working with Methyl (1R,3S)-3-(chlorosulfonylmethyl)-3-fluorocyclopentane-1-carboxylate. While not classified as hazardous under standard guidelines, proper handling of its chlorosulfonylmethyl functionality is essential to avoid unintended reactions. The compound’s stability under various pH conditions is another frequently searched topic, particularly for formulation scientists optimizing delivery systems. Its CAS No. 2361609-74-5 often appears in patent filings, indicating its commercial potential in next-generation APIs.

In summary, Methyl (1R,3S)-3-(chlorosulfonylmethyl)-3-fluorocyclopentane-1-carboxylate represents a convergence of cutting-edge chemistry and applied research. Its fluorocyclopentane core and chlorosulfonylmethyl group cater to modern trends in fluorine chemistry and sustainable synthesis. As the scientific community prioritizes precision medicine and green chemistry, this compound’s role is poised to expand, supported by its well-documented CAS No. 2361609-74-5 and growing literature footprint.